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Compound of Interest

Compound Name: Methane-13C,d4

Cat. No.: B1626256 Get Quote

This document provides a comprehensive overview of the safety information, physical and

chemical properties, and handling procedures for Methane-13C,d4 (CAS No: 2644-20-4). The

information is intended for researchers, scientists, and professionals in drug development who

may utilize this stable isotope-labeled compound in their work.

Methane-13C,d4, with the chemical formula ¹³CD₄, is an isotopologue of methane where the

carbon atom is the stable isotope carbon-13, and all four hydrogen atoms are replaced by

deuterium.[1][2] This unique isotopic composition makes it a valuable tracer in scientific

research, particularly in mass spectrometry and nuclear magnetic resonance spectroscopy for

quantitative analysis and metabolic studies.[2]

Physical and Chemical Properties
Methane-13C,d4 is a colorless and odorless gas that is classified as extremely flammable.[3]

[4] Its physical and chemical properties are similar to that of standard methane, with minor

differences due to the increased mass from the isotopic labeling. A summary of its key

quantitative properties is presented below.
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Property Value Source(s)

Molecular Formula ¹³CD₄ [3][5]

Molecular Weight 21.06 g/mol [2][3]

CAS Number 2644-20-4 [3][5]

Boiling Point -161 °C [3][6]

Melting Point -183 °C [3][6]

Flash Point
-188 °C (-306.4 °F) (closed

cup)
[3]

Vapor Density 0.55 (vs. air) [3][6]

Auto-ignition Temperature
537 °C (999 °F) (for Methane-

d4)
[7]

Lower Explosive Limit
5.0% by volume (for Methane-

d4)
[7]

Upper Explosive Limit
15.0% by volume (for

Methane-d4)
[7]

Water Solubility 22 mg/L (for Methane) [7]

Hazard Identification and Classification
The primary hazards associated with Methane-13C,d4 are its extreme flammability and the

risks related to it being a compressed gas. It can form explosive mixtures with air and can

cause rapid suffocation in high concentrations by displacing oxygen.[8][9][10]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable Gases,

Category 1
Flame (GHS02) Danger

H220: Extremely

flammable gas.[3][6]

Gases Under

Pressure,

Compressed Gas

Gas Cylinder (GHS04) Danger

H280: Contains gas

under pressure; may

explode if heated.[3]

[6]

Toxicological Information
Specific quantitative toxicity studies (e.g., LD50, LC50) for Methane-13C,d4 are not readily

available in the provided safety data sheets. The primary health risk is asphyxiation.[10] The

material is not considered to be harmful to aquatic organisms.[5]

Route of Exposure Potential Health Effects

Inhalation

May be harmful if inhaled and may cause

respiratory irritation.[5] In high concentrations, it

can act as an asphyxiant, leading to loss of

mobility and consciousness.[10]

Skin Contact
May be harmful and cause moderate irritation

upon contact.[5]

Eye Contact May cause eye irritation.[5]

Ingestion

May be harmful if swallowed, although ingestion

is not a primary route of exposure for a gas.[5]

[10]

Exposure Controls and Personal Protection
Due to the hazardous nature of Methane-13C,d4, strict engineering controls and appropriate

personal protective equipment (PPE) are mandatory to ensure safety.
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Control Type Recommendations

Engineering Controls

Work should be conducted in a well-ventilated

area, preferably within a laboratory fume hood

or with a mechanical exhaust system to

maintain exposure below any recommended

limits.[7][8] Use of explosion-proof ventilation

and electrical equipment is required.[8][11]

Eye/Face Protection
Wear chemical safety goggles or a face shield

with safety glasses.[5]

Skin Protection
Wear suitable protective gloves and flame-

retardant clothing.[5][12]

Respiratory Protection

In case of inadequate ventilation or for

emergency response, use an approved

supplied-air respirator or a self-contained

breathing apparatus (SCBA).[5][10]

Safe Handling, Storage, and Disposal
Proper procedures for handling and storing Methane-13C,d4 are critical to prevent accidents.

The logical workflow below illustrates the key steps for safely managing the gas cylinder from

receipt to disposal.
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Storage & Preparation

Handling & Use

Shutdown & Disposal

Emergency

1. Receive Cylinder

2. Inspect Cylinder
(check for damage, proper labeling)

3. Store in a cool, dry, well-ventilated area.
Protect from sunlight. Secure upright.

4. Move to Use Area

5. Connect regulator & system.
Use compatible materials.

6. Perform Leak Check
(e.g., with soapy water)

7. Normal Operation
(Monitor pressure)

No Leak Found

Leak Found!

Leak Detected

8. Close Cylinder Valve

9. Vent System Safely

10. Disconnect Regulator

11. Return to Storage or
Dispose via Licensed Vendor

EMERGENCY PROCEDURE
- Close valve if possible

- Eliminate ignition sources
- Evacuate area

Click to download full resolution via product page

Workflow for Safe Handling of Methane-13C,d4 Gas Cylinders.
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Key Precautionary Measures:

P210: Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[3]

[12]

P377: For a leaking gas fire, do not extinguish unless the leak can be stopped safely.[3][12]

P381: In case of a leak, eliminate all ignition sources if it is safe to do so.[3][12]

P410 + P403: Protect from sunlight and store in a well-ventilated place.[3][9]

Disposal: Dispose of unused product and containers through a licensed chemical destruction

plant or professional waste disposal service, in accordance with federal, state, and local

environmental regulations.[5][12]

Fire and Explosion Hazard Data
Methane-13C,d4 is an extremely flammable gas that poses a significant fire and explosion risk.

Hazard Parameter Value

Flash Point -188 °C (-306.4 °F)

Explosive Limits in Air 5.0% - 15.0% by volume (for Methane-d4)[7]

Auto-ignition Temperature 537 °C (999 °F) (for Methane-d4)[7]

Suitable Extinguishing Media
Water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide (CO₂).[5][7]

Unsuitable Extinguishing Media
Do not use a direct water jet, as it may not be

effective.[13]

Specific Hazards

Containers are under pressure and may explode

or rupture violently if exposed to fire or intense

heat.[4][13] Vapors are lighter than air.[3]

Hazardous decomposition products include

carbon oxides.[7]
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Experimental Protocols
The quantitative safety data presented in this guide, such as flash points and flammability

limits, are determined through standardized experimental protocols. While the specific studies

for Methane-13C,d4 are not detailed in the publicly available Safety Data Sheets, the

methodologies are based on internationally recognized guidelines.

Flammability Limit Determination: This protocol typically involves preparing various

concentrations of the gas mixed with air in a closed, pressure-rated vessel. An ignition

source (e.g., a spark) is introduced, and the mixture is observed for combustion. The lowest

and highest concentrations that support combustion define the lower and upper explosive

limits, respectively.

Flash Point Determination: For gases, the concept of a flash point is determined in a closed-

cup apparatus where the substance is cooled and then gradually heated. An ignition source

is periodically introduced into the vapor space to identify the lowest temperature at which the

vapors ignite.

Acute Inhalation Toxicity: While no data is available for this specific isotopologue, a typical

protocol (e.g., following OECD Guideline 403) would involve exposing laboratory animals

(such as rats) to various concentrations of the gas for a set period (e.g., 4 hours).[14] The

concentration that is lethal to 50% of the test population (LC50) is then determined. The

primary risk from methane, however, is asphyxiation rather than chemical toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety of Methane-
13C,d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626256#methane-13c-d4-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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